Cas no 2137605-70-8 (ethyl 2-{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}acetate)

• Product Name: ethyl 2-{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}acetate
• CAS No: 2137605-70-8
• MF: C₈H₁₂N₄O₄
• MW: 228.205281257629
• CID: 6440319
• PubChem ID: 165463021
• Update Time: 2025-05-19

ethyl 2-{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}acetate
• EN300-764630
• 2137605-70-8

• Inchi： 1S/C8H12N4O4/c1-2-15-7(13)4-12-3-6(10-11-12)5-16-8(9)14/h3H,2,4-5H2,1H3,(H2,9,14)
• InChI Key： IFVQLMMBHPWIHJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=C(COC(N)=O)N=N1)=O

Computed Properties

• Exact Mass: 228.08585488g/mol
• Monoisotopic Mass: 228.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 109Ų

Additional information on ethyl 2-{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}acetate

Ethyl 2-{4-[(Carbamoyloxy)methyl]-1H-1,2,3-Triazol-1-yl}Acetate: A Comprehensive Overview

Ethyl 2-{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}acetate is a complex organic compound with the CAS number 2137605-70-8. This compound belongs to the class of triazole derivatives, which have gained significant attention in recent years due to their versatile applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a triazole ring system substituted with a carbamoyloxy group and an ethyl acetate moiety. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of ethyl 2-{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}acetate typically involves multi-step reactions. One common approach is the nucleophilic substitution on the triazole ring followed by esterification to introduce the ethyl acetate group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts has been reported to significantly improve the yield and purity of similar triazole derivatives.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Triazole-containing molecules are known for their ability to modulate enzyme activity and cellular signaling pathways. Recent studies have demonstrated that ethyl 2-{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}acetate exhibits potent inhibitory effects on certain kinases involved in cancer progression. This finding has sparked interest in its potential as a lead compound for anti-cancer drug development.

In addition to its biological applications, this compound also finds utility in materials science. The triazole moiety is known for its ability to form stable metal-ligand complexes, making it a valuable component in coordination polymers and metal organic frameworks (MOFs). Recent research has explored the use of this compound in constructing MOFs with enhanced stability and porosity, which could be employed in gas storage and catalysis.

The physical properties of ethyl 2-{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}acetate are also worth noting. Its molecular weight is approximately 255 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its eco-toxicological impact. Research indicates that under aerobic conditions, the compound undergoes hydrolysis to yield biodegradable byproducts. This suggests that it may pose minimal risk to aquatic ecosystems when used responsibly.

In conclusion, ethyl 2-{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}acetate is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in both biological and materials-based research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in scientific advancements.